N-(4-{[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide

• IUPAC Name: N-[4-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H16ClN3O3S/c1-26-16-8-7-13(20)9-15(16)22-17(24)10-14-11-27-19(21-14)23-18(25)12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key: GUCQAOJRZUTNID-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16ClN3O3S
• Molecular Weight: 401.9 g/mol

Description

N-(4-{[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide, also referred to as N-CMTB, is an organic compound consisting of a benzamide group attached to a thiazole ring. It has a wide range of applications in scientific research, ranging from its use as a synthetic reagent or in drug development, to its use as a biochemical probe or in imaging studies.

Scientific Research Applications

N-CMTB has a wide range of applications in scientific research. It is used as a synthetic reagent in organic chemistry, as a biochemical probe in imaging studies, and as a tool for drug development. In organic chemistry, N-CMTB is used as a reagent for the synthesis of various compounds. In imaging studies, it is used as a fluorescent probe for the detection of various molecules, such as proteins, lipids, and carbohydrates. In drug development, it is used as a tool for the screening of compounds for biological activity.

Mechanism of Action

N-CMTB is believed to act through several mechanisms. It is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). It is also believed to act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor. Additionally, it is believed to act as an antagonist of certain receptors, such as the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects
N-CMTB has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, as well as to reduce the growth of cancer cells. Additionally, it has been shown to have neuroprotective effects, and to reduce the symptoms of depression and anxiety.

Advantages and Limitations for Lab Experiments

N-CMTB has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable in aqueous solutions. Additionally, it is non-toxic and biocompatible, making it suitable for use in biological experiments. However, there are some limitations to its use in lab experiments. For example, it is not soluble in organic solvents, and it is not very water soluble, making it difficult to use in certain experiments. Additionally, it is not very stable in acidic or basic solutions, making it unsuitable for certain experiments.

Future Directions

N-CMTB has many potential future applications in scientific research. It could be used in drug development to screen for compounds with biological activity. It could also be used in imaging studies to detect molecules such as proteins, lipids, and carbohydrates. Additionally, it could be used in organic chemistry to synthesize various compounds. Finally, it could be used in biochemical studies to study the mechanisms of various enzymes and receptors.

Synthesis Methods

N-CMTB can be synthesized through two methods: a two-step reaction involving the reaction of 5-chloro-2-methoxyphenylcarbamoyl chloride with 1,3-thiazol-2-amine, and a one-step reaction involving the reaction of 5-chloro-2-methoxybenzamide with 1,3-thiazol-2-amine. The two-step reaction involves the formation of a carbamoylmethyl intermediate, which is then reacted with 1,3-thiazol-2-amine to form N-CMTB. The one-step reaction involves the direct reaction of 5-chloro-2-methoxybenzamide with 1,3-thiazol-2-amine, resulting in the formation of N-CMTB.